2-(4-Chlorophenyl)quinoxaline-5-carboxamide
Overview
Description
2-(4-Chlorophenyl)quinoxaline-5-carboxamide is a small molecule primarily used for cell structure applications . It belongs to the class of organic compounds known as quinoxalines, which are compounds containing a quinoxaline moiety, a bicyclic heterocycle made up of a benzene ring fused to a pyrazine ring .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, quinoxaline derivatives have been synthesized using various approaches . More research would be needed to provide a detailed synthesis analysis for this specific compound.Molecular Structure Analysis
The molecular formula of this compound is C15H10ClN3O. It has an average mass of 283.712 Da and a monoisotopic mass of 283.051239 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C15H10ClN3O, an average mass of 283.712 Da, and a monoisotopic mass of 283.051239 Da .Scientific Research Applications
Serotonin Type-3 Receptor Antagonism
Quinoxalin-2-carboxamides, including 2-(4-Chlorophenyl)quinoxaline-5-carboxamide, have been explored for their potential as serotonin type-3 (5-HT3) receptor antagonists. These compounds have been synthesized and evaluated for their efficacy against the 5-HT3 receptor, showing promise for use in treatments targeting this receptor, which is significant in various physiological and pathological processes (Mahesh et al., 2011). A related study further supports the potential of quinoxalin-2-carboxamides as 5-HT3 receptor antagonists, particularly in the management of depression (Mahesh et al., 2010).
Polymerization Applications
Research into the polymerization of quinoxaline derivatives has revealed their potential in forming novel polyamide structures. Specifically, diphenylquinoxaline-containing monomers have been used to create hyperbranched aromatic polyamides, demonstrating unique physical and chemical properties that could be significant in the development of new materials (Baek et al., 2003).
Corrosion Inhibition
Quinoxaline derivatives, including this compound, have been studied for their effectiveness as corrosion inhibitors. These compounds have demonstrated significant inhibition efficiency, suggesting their potential use in protecting metals from corrosion in various industrial applications (Saraswat & Yadav, 2020).
Antimycobacterial Properties
There is evidence suggesting that quinoxaline-2-carboxamide derivatives have antimycobacterial properties. This makes them candidates for the development of new anti-tuberculosis agents, which could improve current treatments for tuberculosis (Moreno et al., 2003).
Cancer Research
Quinoxaline derivatives have been explored for their potential in cancer research. They have been shown to inhibit the PI3K/Akt/mTOR signaling pathways, activate P53, and induce apoptosis in cancer cells, suggesting their potential as therapeutic agents in cancer treatment (Chen et al., 2021).
Electrochemical Analysis
Quinoxalines have been the subject of electrochemical studies, examining their behavior and relationships between their structure and various properties. This research is crucial in understanding the fundamental aspects of these compounds, which could lead to diverse applications (Moreno et al., 2011).
Safety and Hazards
Future Directions
The future directions of research on 2-(4-Chlorophenyl)quinoxaline-5-carboxamide could involve further investigation into its mechanism of action, potential therapeutic uses, and safety profile. As with any experimental compound, more research is needed to fully understand its properties and potential applications .
properties
IUPAC Name |
2-(4-chlorophenyl)quinoxaline-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClN3O/c16-10-6-4-9(5-7-10)13-8-18-14-11(15(17)20)2-1-3-12(14)19-13/h1-8H,(H2,17,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDJDYJOTQNZIBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)N=C(C=N2)C3=CC=C(C=C3)Cl)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40433893 | |
Record name | 2-(4-chlorophenyl)quinoxaline-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
489457-66-1 | |
Record name | FR-261529 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0489457661 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(4-chlorophenyl)quinoxaline-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40433893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | FR-261529 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LD57SWY2TR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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